N-(2-chlorophenyl)-2-(quinolin-8-ylsulfanyl)acetamide
Description
N-(2-chlorophenyl)-2-(quinolin-8-ylsulfanyl)acetamide, commonly known as CQSA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CQSA is a member of the sulfonamide class of compounds and has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties.
Scientific Research Applications
Therapeutic Applications
Antiviral and Neuroprotective Properties : A novel anilidoquinoline derivative related to N-(2-chlorophenyl)-2-(quinolin-8-ylsulfanyl)acetamide has been synthesized and evaluated for its efficacy in treating Japanese encephalitis. This compound demonstrated significant antiviral and antiapoptotic effects in vitro, reducing viral load and increasing survival rates in infected mice models (Ghosh et al., 2008).
Material Science Applications
Fluorescence and Host-Guest Chemistry : Aryl amide ligands, incorporating quinoline units similar to the core structure of interest, have been synthesized. These compounds exhibit promising fluorescence properties and form complexes with lanthanide ions, suggesting potential applications in materials science and optical imaging (Wu et al., 2008).
Antimicrobial Applications
Antibacterial and Antiprotozoal Activity : New quinoxaline-oxadiazole hybrids, structurally related to N-(2-chlorophenyl)-2-(quinolin-8-ylsulfanyl)acetamide, have been synthesized and evaluated for their antimicrobial and antiprotozoal activities. These compounds showed promising results against bacterial, fungal, and Trypanosoma cruzi infections, highlighting their potential as new antimicrobial agents (Patel et al., 2017).
Applications in Chemistry
Selective Sensing of Metal Ions : A fluorescent sensor based on quinoline derivatives has been developed for the selective detection of cadmium over zinc ions. This sensor demonstrates the potential utility of quinoline-based compounds in environmental monitoring and analytical chemistry (Zhou et al., 2012).
Applications in Tuberculosis Treatment
Antituberculosis Agents : Compounds based on the 2-(quinolin-4-yloxy)acetamide framework have been identified as potent inhibitors of Mycobacterium tuberculosis, including drug-susceptible and drug-resistant strains. These findings underscore the potential of quinoline derivatives in developing new treatments for tuberculosis (Pissinate et al., 2016).
properties
IUPAC Name |
N-(2-chlorophenyl)-2-quinolin-8-ylsulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2OS/c18-13-7-1-2-8-14(13)20-16(21)11-22-15-9-3-5-12-6-4-10-19-17(12)15/h1-10H,11H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMBFCTNUESMLTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CSC2=CC=CC3=C2N=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-2-(quinolin-8-ylsulfanyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-cyano-N-(2,6-dimethylphenyl)-3-[2-(4-methylphenyl)-1,3-thiazol-4-yl]prop-2-enamide](/img/structure/B2448229.png)
![(3R,4S)-3-Amino-1,8-dioxaspiro[4.5]decan-4-ol;hydrochloride](/img/structure/B2448242.png)
![2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-cyclopropylpropanamide](/img/structure/B2448243.png)
![7-[3-[(4-Chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidine](/img/structure/B2448246.png)
